Cas no 10147-04-3 (Propanediamide,2-(4-quinolinyl)-)

10147-04-3 structure
Product name:Propanediamide,2-(4-quinolinyl)-
Propanediamide,2-(4-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanediamide,2-(4-quinolinyl)-
- 2-quinolin-4-ylpropanediamide
- 2-(quinolin-4-yl)propanediamide
- 2-quinolin-4-yl-malonamide
- 4-Quinolinemalonamide
- AC1Q5IT1
- AR-1C9876
- CTK3J9820
- NSC144426
- 10147-04-3
- NSC-144426
- DTXSID70301571
-
- Inchi: InChI=1S/C12H11N3O2/c13-11(16)10(12(14)17)8-5-6-15-9-4-2-1-3-7(8)9/h1-6,10H,(H2,13,16)(H2,14,17)
- InChI Key: SLILCKWNUBMXTN-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(C(C(N)=O)C(N)=O)=CC=1
Computed Properties
- Exact Mass: 229.08523
- Monoisotopic Mass: 229.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.1Ų
- XLogP3: 0.2
Experimental Properties
- PSA: 99.07
- LogP: 1.68960
Propanediamide,2-(4-quinolinyl)- Related Literature
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
-
Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
-
Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
10147-04-3 (Propanediamide,2-(4-quinolinyl)-) Related Products
- 1670-87-7(SD-169)
- 61-49-4(N-Methyltryptamine)
- 86-86-2(1-Naphthylacetamide)
- 5622-34-4(2-(Quinolin-6-YL)acetic acid)
- 1508-75-4(Tropicamide)
- 7206-76-0(2-Ethyl-2-phenylmalonamide)
- 4363-93-3(Quinoline-4-carbaldehyde)
- 61-54-1(Tryptamine)
- 879-37-8(2-(1H-indol-3-yl)acetamide)
- 7251-52-7(a-Phenyl-2-pyridineacetamide)
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